Cas no 387358-52-3 (5-(2-Bromophenyl)isoxazole)

• Product Name: 5-(2-Bromophenyl)isoxazole
• CAS No: 387358-52-3
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD02183530
• CID: 67971
• PubChem ID: 2735606
• Update Time: 2025-04-18

5-(2-Bromophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromophenyl)isoxazole
• 5-(2-bromophenyl)isoxazoleh
• AC1MC3P1
• CTK5I8708
• MolPort-001-759-154
• OR10
• SBB096594
• SureCN7450169
• FT-0713699
• 5-(2-bromophenyl)-1,2-oxazole
• DTXSID10370827
• AS-58868
• AKOS009159537
• SCHEMBL7450169
• 387358-52-3
• P-NITROPHENYLNONYLETHER
• W18838
• CS-0187056
• MFCD02183530
• DB-069717

• MDL： MFCD02183530
• Inchi： 1S/C9H6BrNO/c10-8-4-2-1-3-7(8)9-5-6-11-12-9/h1-6H
• InChI Key： CFIWXQDRNFECMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CC=NO1

Computed Properties

• Exact Mass: 222.96328
• Monoisotopic Mass: 222.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.524
• Boiling Point: 95-97℃/0.23mm
• Refractive Index: 1.6148
• PSA: 26.03

5-(2-Bromophenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：